![molecular formula C22H23N3O4 B6540206 3,5-dimethoxy-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]benzamide CAS No. 1021266-17-0](/img/structure/B6540206.png)
3,5-dimethoxy-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-Dimethoxy-N-[3-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)propyl]benzamide, or 3,5-DMPB, is a synthetic compound derived from the benzamide family of compounds. It was first synthesized in 2003, and it has since been studied for its potential applications in scientific research.
Scientific Research Applications
3,5-DMPB has been studied for its potential applications in scientific research. It has been investigated as a possible inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning. 3,5-DMPB has also been studied for its potential use as a therapeutic agent for Alzheimer’s disease and other neurological disorders. Additionally, it has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of cancer cells.
Mechanism of Action
3,5-DMPB has been found to act as an inhibitor of AChE, which is involved in the breakdown of acetylcholine. By inhibiting AChE, 3,5-DMPB increases the levels of acetylcholine in the brain, which can improve memory and learning. Additionally, 3,5-DMPB has been found to inhibit the growth of cancer cells by blocking the action of certain proteins that are involved in cell growth and division.
Biochemical and Physiological Effects
3,5-DMPB has been found to have a number of biochemical and physiological effects. In animal studies, it has been found to improve memory and learning, and it has also been found to reduce inflammation. Additionally, 3,5-DMPB has been found to reduce the levels of certain inflammatory markers, such as interleukin-6 and tumor necrosis factor-alpha.
Advantages and Limitations for Lab Experiments
3,5-DMPB has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high yield. Additionally, it is non-toxic and has a low cost. However, there are some limitations to its use in lab experiments. For example, it is not very soluble in water, which can make it difficult to use in certain types of experiments.
Future Directions
There are several potential future directions for the research on 3,5-DMPB. One potential direction is to further investigate its potential use as a therapeutic agent for Alzheimer’s disease and other neurological disorders. Additionally, further research could explore its potential use in the treatment of cancer and other diseases. Additionally, further research could investigate its potential use as an inhibitor of AChE and its potential effects on memory and learning. Finally, further research could explore the potential use of 3,5-DMPB in combination with other therapeutic agents.
Synthesis Methods
3,5-DMPB can be synthesized in a two-step process. The first step involves the condensation of 3-aminopropylbenzamide with 6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl chloride, which is then followed by a reaction with 3,5-dimethoxybenzaldehyde. This two-step process yields 3,5-DMPB in a yield of around 80%.
properties
IUPAC Name |
3,5-dimethoxy-N-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O4/c1-28-18-13-17(14-19(15-18)29-2)22(27)23-11-6-12-25-21(26)10-9-20(24-25)16-7-4-3-5-8-16/h3-5,7-10,13-15H,6,11-12H2,1-2H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDHCQRKCHQOHIY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.